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Compound of Interest

Compound Name: 2,6-Dichloro-3,3"-bipyridine
Cat. No.: B13129438
Get Quote

Executive Summary & ldentity

2,6-Dichloro-3,3'-bipyridine (CAS: 942206-19-1) is a non-symmetric bipyridine scaffold
characterized by a 2,6-dichlorinated pyridine ring coupled at the C3 position to a second,
unsubstituted pyridine ring.[1] Unlike the more common symmetric 2,2'-bipyridines used in
metal chelation, this 3,3'-isomer serves as a rigid, linear spacer in supramolecular chemistry
and a "privileged scaffold" in medicinal chemistry. Its value lies in the chemically distinct
electrophilic sites (C2-Cl vs. C6-Cl), allowing for sequential, regioselective functionalization to
create complex, multi-heterocyclic drug candidates.

Chemical Identifiers
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Property Detail

CAS Number 942206-19-1

IUPAC Name 2,6-dichloro-3-(pyridin-3-yl)pyridine
Molecular Formula C10H6CI2N2

Molecular Weight 225.07 g/mol

SMILES Clclnc(Cl)c(cecl)-c2ccenc2
Appearance Off-white to pale yellow solid

Soluble in DCM, DMSO, DMF; sparingly soluble

Solubility ) )
in water

Synthesis Protocol: The Chemoselective Route

Core Challenge: The synthesis requires forming a C3—C3' bond between two pyridine rings
while preserving the C2 and C6 chlorine atoms. Standard oxidative couplings of 2,6-
dichloropyridine often lead to polymerization or C2/C6 coupling.

Solution: The most reliable, self-validating protocol utilizes chemoselective Suzuki-Miyaura
cross-coupling. This method exploits the bond dissociation energy difference between C—I
(weaker, reactive) and C—CI (stronger, inert under specific conditions).

Validated Precursors

o Electrophile: 2,6-Dichloro-3-iodopyridine (The iodine provides the exclusive reactive handle).
» Nucleophile: Pyridine-3-boronic acid (or pinacol ester).

o Catalyst: Pd(PPhs)a (Tetrakis) or Pd(dppf)Cl-.

Step-by-Step Methodology

Note: This protocol is designed for a 10 mmol scale.

e Preparation:
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o Charge a dry, argon-flushed Schlenk flask with 2,6-dichloro-3-iodopyridine (2.74 g, 10
mmol) and pyridine-3-boronic acid (1.35 g, 11 mmol, 1.1 equiv).

o Add DME (Dimethoxyethane) (40 mL) and 2M Na2COs (aq) (10 mL). Rationale:
DME/Water mixtures ensure solubility of both the organic halide and the inorganic base.

e Degassing (Critical Step):

o Perform three freeze-pump-thaw cycles or sparge with argon for 15 minutes. Causality:
Oxygen poisons the Pd(0) species, leading to homocoupling byproducts.

o Catalyst Addition:
o Add Pd(PPhs)s (580 mg, 0.5 mmol, 5 mol%) under a positive stream of argon.
e Reaction:

o Heat the mixture to 85°C for 12—16 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-
MS.

o Checkpoint: The starting iodide should disappear. If C—Cl coupling occurs (rare at 85°C
with this catalyst), lower temperature to 70°C.

o Work-up & Purification:
o Cool to room temperature.[2] Dilute with water (50 mL) and extract with DCM (3 x 50 mL).
o Wash combined organics with brine, dry over NazSOas, and concentrate.[3]

o Purification: Flash column chromatography on silica gel. Elute with a gradient of
Hexanes/EtOAc (8:2 to 6:4). The product typically elutes after the protodehalogenated
byproducts.

Synthesis Logic Diagram
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Conditions

DME/H20, Na2CO3, 85°C
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Figure 1: Chemoselective synthesis pathway exploiting the reactivity gap between Aryl-I and
Aryl-Cl bonds.[2][4][5]

Reactivity & Regioselective Functionalization

The utility of 2,6-dichloro-3,3'-bipyridine lies in the non-equivalence of its two chlorine atoms.

The Steric/Electronic Landscape

e C6-Chlorine (Distal): This position is sterically accessible. It is the primary site for
Nucleophilic Aromatic Substitution (SNAr).

e C2-Chlorine (Proximal): This position is sterically crowded by the bulky 3-pyridyl substituent
and the ring nitrogen. However, it is electronically highly activated.

Functionalization Rules

e SNAr (Nucleophilic Substitution):

o Primary Attack: Occurs at C6.
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o Mechanism:[2][4][6][7][8][9] The incoming nucleophile (e.g., amine, alkoxide) encounters
less steric repulsion at C6 compared to the "ortho-substituted” C2 environment.

o Protocol: Treat with 1.0 equiv of amine/base at 60°C to selectively isolate the 6-

substituted-2-chloro derivative.

e Cross-Coupling (Suzuki/Stille):
o Primary Attack: Can be tuned, but C6 often reacts first with bulky phosphine ligands.

o Sequential Strategy: To functionalize C2, one typically functionalizes C6 first (e.g., SNAr),
then uses aggressive Pd-catalysis (e.g., Pd-PEPPSI or Buchwald precatalysts) to force
coupling at the hindered C2 position.

Regioselectivity Workflow
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Figure 2: Decision tree for regioselective functionalization. C6 is the kinetic entry point for
nucleophilic attacks.

Applications in Drug Discovery

This scaffold is particularly relevant for:

» Kinase Inhibitors: The bipyridine system mimics the adenine hinge-binding region of ATP.
The C6-substituent can be tailored to reach the solvent-exposed region, while the C2-
substituent can target the hydrophobic back pocket.

 Allosteric Modulators: The twisted conformation of the 3,3'-bipyridine bond (due to steric
clash between hydrogens) creates a non-planar geometry, useful for fitting into chiral
allosteric pockets.

o PROTAC Linkers: The scaffold serves as a rigid "exit vector" to connect an E3 ligase ligand
to a target protein ligand.

Safety & Handling

o Hazards: Like most halopyridines, this compound is an Irritant (H315, H319, H335). It may
cause skin sensitization.

o Storage: Store at 2—8°C under inert gas. The C—Cl bonds are stable to moisture, but the
pyridine nitrogens can oxidize to N-oxides if exposed to air/light over prolonged periods.

» Disposal: Halogenated organic waste. Do not mix with strong acids (exothermic protonation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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